Cas no 1805187-08-9 (2-(Aminomethyl)-3-cyano-4-(difluoromethyl)-6-nitropyridine)

• Product Name: 2-(Aminomethyl)-3-cyano-4-(difluoromethyl)-6-nitropyridine
• CAS No: 1805187-08-9
• MF: C₈H₆F₂N₄O₂
• MW: 228.155647754669
• CID: 4877948
• Update Time: 2025-10-20

2-(Aminomethyl)-3-cyano-4-(difluoromethyl)-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-cyano-4-(difluoromethyl)-6-nitropyridine

• Inchi： 1S/C8H6F2N4O2/c9-8(10)4-1-7(14(15)16)13-6(3-12)5(4)2-11/h1,8H,3,12H2
• InChI Key： WESJZVYUBFEINC-UHFFFAOYSA-N
• SMILES： FC(C1C=C([N+](=O)[O-])N=C(CN)C=1C#N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 311
• XLogP3: 0.2
• Topological Polar Surface Area: 109

Additional information on 2-(Aminomethyl)-3-cyano-4-(difluoromethyl)-6-nitropyridine

Recent Advances in the Study of 2-(Aminomethyl)-3-cyano-4-(difluoromethyl)-6-nitropyridine (CAS: 1805187-08-9)

The compound 2-(Aminomethyl)-3-cyano-4-(difluoromethyl)-6-nitropyridine (CAS: 1805187-08-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique structural features including an aminomethyl group, cyano substitution, difluoromethyl moiety, and a nitro group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanistic pathways, and biological activities, positioning it as a candidate for further drug development.

A 2023 study published in the *Journal of Medicinal Chemistry* detailed the optimized synthesis of 2-(Aminomethyl)-3-cyano-4-(difluoromethyl)-6-nitropyridine, highlighting its improved yield and purity through a novel catalytic approach. The research emphasized the compound's stability under physiological conditions, a critical factor for its potential in vivo applications. Furthermore, the study explored its interaction with specific enzyme targets, revealing inhibitory effects on kinases implicated in inflammatory pathways.

In parallel, a preprint article from *Bioorganic & Medicinal Chemistry Letters* investigated the compound's role as a precursor for more complex molecules. The researchers demonstrated its utility in click chemistry reactions, enabling the rapid generation of derivatives with enhanced bioactivity. This versatility underscores its value in medicinal chemistry, particularly in the design of targeted therapies for diseases such as cancer and autoimmune disorders.

Another groundbreaking study, featured in *ACS Chemical Biology*, utilized computational modeling to predict the binding affinity of 2-(Aminomethyl)-3-cyano-4-(difluoromethyl)-6-nitropyridine with various protein targets. The results suggested high selectivity for certain receptors, paving the way for its use in precision medicine. Experimental validation via X-ray crystallography confirmed these predictions, providing a structural basis for future drug design efforts.

Despite these advancements, challenges remain in scaling up production and ensuring the compound's bioavailability. A 2024 review in *Drug Discovery Today* summarized ongoing efforts to address these issues, including nanoparticle-based delivery systems and prodrug strategies. The review also highlighted the compound's low toxicity profile in preliminary animal studies, a promising indicator for clinical translation.

In conclusion, 2-(Aminomethyl)-3-cyano-4-(difluoromethyl)-6-nitropyridine represents a compelling area of research with broad implications for drug discovery. Its multifaceted chemical properties and biological activities make it a versatile scaffold for developing next-generation therapeutics. Future studies should focus on optimizing its pharmacokinetics and expanding its therapeutic applications, particularly in underserved disease areas.